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Introduction

Copper is an essential trace element in many biological systems, playing a crucial role in
various enzymatic reactions. However, at elevated concentrations, it can be toxic. Therefore,
the accurate and sensitive determination of copper concentrations is of significant importance
in environmental monitoring, clinical diagnostics, and pharmaceutical analysis.
Spectrophotometry offers a simple, cost-effective, and widely accessible analytical technique
for the quantification of copper in various sample matrices. This application note provides
detailed protocols for the spectrophotometric determination of copper using three common
chromogenic reagents: Bathocuproine, Dithizone, and 1-(2-pyridylazo)-2-naphthol (PAN).

Principle of Spectrophotometric Determination of
Copper

The spectrophotometric determination of copper relies on the reaction between copper ions
(typically Cu(l) or Cu(ll)) and a specific chromogenic agent to form a colored complex. The
intensity of the color, which is directly proportional to the concentration of the copper complex,
is measured using a spectrophotometer at the wavelength of maximum absorbance (Amax).
According to the Beer-Lambert law, the absorbance of the solution is directly proportional to the
concentration of the analyte. By preparing a series of standard solutions with known copper
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concentrations and measuring their absorbance, a calibration curve can be constructed. The
concentration of copper in an unknown sample can then be determined by measuring its
absorbance and interpolating the value from the calibration curve. The sensitivity and selectivity
of the method are largely dependent on the choice of the complexing agent and the control of
experimental conditions such as pH and the presence of interfering ions. For instance, some
methods require the reduction of Cu(ll) to Cu(l) to form a colored complex with the reagent.[1]

[2]

Experimental Protocols

This section provides detailed experimental protocols for the determination of copper using the
Bathocuproine, Dithizone, and PAN methods.

Method 1: Bathocuproine Method

The bathocuproine method is a highly sensitive and selective method for the determination of
copper. Cuprous ions (Cu(l)) form a water-soluble, orange-colored chelate with bathocuproine
disulfonate.[1] The reaction is typically carried out in a slightly acidic to neutral medium (pH 4-
5).[1]

3.1.1. Reagents and Solutions

» Standard Copper Stock Solution (1000 mg/L): Dissolve 1.000 g of high-purity copper metal in
a minimal volume of concentrated nitric acid. Gently heat to aid dissolution and then boil to
expel nitrogen oxides. Cool and dilute to 1000 mL with deionized water in a volumetric flask.
Alternatively, commercially available certified copper standard solutions can be used.

o Working Standard Copper Solutions: Prepare a series of working standards by appropriate
dilution of the stock solution with deionized water.

e Hydroxylamine Hydrochloride Solution (10% w/v): Dissolve 10 g of hydroxylamine
hydrochloride (HsNO * HCI) in 100 mL of deionized water.[3] This solution is used to reduce
Cu(ll) to Cu(l).

e Sodium Citrate Buffer Solution: Dissolve 300 g of sodium citrate tribasic dihydrate in 500 mL
of deionized water and dilute to 1 liter.[3] This buffer is used to maintain the pH at the optimal
range.
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o Bathocuproine Disulfonate Solution (0.1% w/v): Dissolve 0.1 g of bathocuproinedisulfonic
acid disodium salt dihydrate in 100 mL of deionized water.[3]

3.1.2. Sample Preparation

o Water Samples: For the analysis of dissolved copper, filter the water sample through a 0.45
pum membrane filter. If the total copper concentration is required, an acid digestion step is
necessary. Acidify the sample to pH <2 with nitric acid to prevent adsorption of copper onto
the container walls if storage is necessary.[1]

e Solid Samples (e.g., soil, biological tissues): Accurately weigh a known amount of the dried
and homogenized sample. Perform acid digestion using a suitable mixture of acids (e.g.,
nitric acid and hydrochloric acid) to bring the copper into solution. After digestion, neutralize
the excess acid and dilute the sample to a known volume with deionized water.[4]

3.1.3. Analytical Procedure
o Pipette a known volume of the sample or standard solution into a 50 mL volumetric flask.

e Add 5 mL of the hydroxylamine hydrochloride solution and mix well. Allow the solution to
stand for 5 minutes to ensure complete reduction of Cu(ll) to Cu(l).

o Add 10 mL of the sodium citrate buffer solution and mix.

e Add 10 mL of the bathocuproine disulfonate solution and dilute to the mark with deionized
water. Mix thoroughly.

» Allow the color to develop for at least 10 minutes.

e Measure the absorbance of the solution at 484 nm using a spectrophotometer, with a
reagent blank as the reference.[1]

o Construct a calibration curve by plotting the absorbance of the standard solutions versus
their concentrations.

o Determine the concentration of copper in the sample from the calibration curve.
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Method 2: Dithizone Method

Dithizone (diphenylthiocarbazone) is a widely used reagent for the determination of several
metal ions, including copper. Copper(ll) forms a violet-colored complex with dithizone in a
slightly acidic to neutral medium, which can be extracted into an organic solvent like chloroform
or carbon tetrachloride.

3.2.1. Reagents and Solutions

Standard Copper Stock Solution (1000 mg/L): Prepare as described in section 3.1.1.

o Working Standard Copper Solutions: Prepare a series of working standards by appropriate
dilution of the stock solution.

» Dithizone Solution (0.001% w/v in Chloroform): Dissolve 10 mg of dithizone in 1 L of
chloroform. This solution should be prepared fresh daily and stored in a dark bottle.

o Ammonium Citrate Buffer (pH 8.5): Dissolve 50 g of citric acid in 200 mL of deionized water
and add concentrated ammonium hydroxide until the pH reaches 8.5.

o EDTA Solution (0.1 M): Dissolve 37.2 g of ethylenediaminetetraacetic acid disodium salt in 1
L of deionized water. This is used as a masking agent to prevent interference from other
metal ions.

3.2.2. Sample Preparation

Prepare the samples as described in section 3.1.2.

3.2.3. Analytical Procedure

Pipette a known volume of the sample or standard solution into a separatory funnel.

Add 10 mL of the ammonium citrate buffer and 5 mL of the EDTA solution. Mix well.

Add 10 mL of the dithizone solution to the separatory funnel.

Shake the funnel vigorously for 2 minutes to extract the copper-dithizone complex into the
organic phase.
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» Allow the layers to separate and drain the organic layer into a clean, dry flask.
o Measure the absorbance of the organic extract at 516 nm against a reagent blank.[5]

o Construct a calibration curve and determine the copper concentration in the sample.

Method 3: 1-(2-pyridylazo)-2-naphthol (PAN) Method

1-(2-pyridylazo)-2-naphthol (PAN) is a sensitive chromogenic reagent that forms a stable, red-
colored complex with copper(ll) in a slightly acidic to neutral pH range.[6]

3.3.1. Reagents and Solutions

Standard Copper Stock Solution (1000 mg/L): Prepare as described in section 3.1.1.

Working Standard Copper Solutions: Prepare as described in section 3.1.1.

PAN Solution (0.1% w/v in Ethanol): Dissolve 0.1 g of 1-(2-pyridylazo)-2-naphthol in 100 mL
of ethanol.

Acetate Buffer (pH 5.6): Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2
M sodium acetate to achieve a pH of 5.6.

3.3.2. Sample Preparation

Prepare the samples as described in section 3.1.2.

3.3.3. Analytical Procedure

Pipette a known volume of the sample or standard solution into a 25 mL volumetric flask.

Add 5 mL of the acetate buffer solution and mix.

Add 1 mL of the PAN solution and dilute to the mark with deionized water.

Mix the solution well and allow it to stand for 15 minutes for full color development.

Measure the absorbance of the solution at 555 nm against a reagent blank.[6]
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» Construct a calibration curve and determine the copper concentration in the sample.

Data Presentation

The following table summarizes the key analytical parameters for the described

spectrophotometric methods for copper determination.

Bathocuproine

Parameter - Dithizone Method PAN Method
Amax 484 nm[1] 516 nm[5] 555 nm(6]

Optimal pH 4 -5[1] ~10.9[7] 5.62[6]

Linear Range Up to 5 mg/L[1] 0.1 -4 ppm[7] 0.09 - 5.00 pg/mL[6]

Molar Absorptivity (€)

1.225 x 10* L mol—1

cm~18]

3.06 x 10* L mol—?

cm~1[9]

3.9x10*L mol—t

cm~16]

Limit of Detection
(LOD)

20 pg/L[1]

0.00596 ppm[5]

0.068 pg/mL[6]

Sandell's Sensitivity

2.1 x 1073 ug cm—2[9]

3.26 x 1073 ug/cm?[6]

Key Interferences

Cyanide, thiocyanate,
persulfate, EDTA.[3]

High concentrations of
other heavy metals
that also form
complexes with
dithizone.[5]

High concentrations of
other metal ions that
form colored

complexes with PAN.

Visualization of Experimental Workflow

The following diagrams illustrate the general experimental workflow for the spectrophotometric

determination of copper.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.nemi.gov/methods/method_summary/7426/
https://www.atlantis-press.com/article/125941099.pdf
https://www.researchgate.net/publication/377085538_Determination_of_Copper_II_with_1-2-pyridylazo-2-naphthol_PAN_Reagent_by_Spectrophotometric_method
https://www.nemi.gov/methods/method_summary/7426/
http://afitch.sites.luc.edu/Lead_files/Experiment%2013.pdf
https://www.researchgate.net/publication/377085538_Determination_of_Copper_II_with_1-2-pyridylazo-2-naphthol_PAN_Reagent_by_Spectrophotometric_method
https://www.nemi.gov/methods/method_summary/7426/
http://afitch.sites.luc.edu/Lead_files/Experiment%2013.pdf
https://www.researchgate.net/publication/377085538_Determination_of_Copper_II_with_1-2-pyridylazo-2-naphthol_PAN_Reagent_by_Spectrophotometric_method
https://www.researchgate.net/publication/223350422_Evaluation_of_the_copperII_reduction_assay_using_bathocuproinedisulfonic_acid_disodium_salt_for_the_total_antioxidant_capacity_assessment_The_CUPRAC-BCS_assay
https://www.semanticscholar.org/paper/Spectrophotometric-and-derivative-determination-of-Kumar-Singh/6ae021ba9225021fe46d517f2fa3274938a7c341
https://www.researchgate.net/publication/377085538_Determination_of_Copper_II_with_1-2-pyridylazo-2-naphthol_PAN_Reagent_by_Spectrophotometric_method
https://www.nemi.gov/methods/method_summary/7426/
https://www.atlantis-press.com/article/125941099.pdf
https://www.researchgate.net/publication/377085538_Determination_of_Copper_II_with_1-2-pyridylazo-2-naphthol_PAN_Reagent_by_Spectrophotometric_method
https://www.semanticscholar.org/paper/Spectrophotometric-and-derivative-determination-of-Kumar-Singh/6ae021ba9225021fe46d517f2fa3274938a7c341
https://www.researchgate.net/publication/377085538_Determination_of_Copper_II_with_1-2-pyridylazo-2-naphthol_PAN_Reagent_by_Spectrophotometric_method
https://www.termodinamica.cl/asset-get.download.jsa?id=60194388207
https://www.atlantis-press.com/article/125941099.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Preparation

Reagent Preparation

Standard Solution
Preparation

Sample Preparation

Analysis

~N

Y

Complexation Reaction

Spectrophotometric
Measurement

-

Data Processing

\
Calibration Curve
Construction

Concentration
Determination

\- J

Chromogenic Reagent

Copper lon

Spectrophotometric Method

Colored Complex

leads to

Absorbance (A)

Beer-Lambert Law

is proportional to

Concentration (c)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b075024?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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